Cas no 7469-15-0 (1,2-Benzisothiazol-3(2H)-one,2-hexadecyl-, 1,1-dioxide)

• Product name: 1,2-Benzisothiazol-3(2H)-one,2-hexadecyl-, 1,1-dioxide
• CAS No: 7469-15-0
• MF: C₂₃H₃₇NO₃S
• MW: 407.60978
• CID: 575020
• PubChem ID: 344417

1,2-Benzisothiazol-3(2H)-one,2-hexadecyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one,2-hexadecyl-, 1,1-dioxide
• 2-hexadecyl-1,1-dioxo-1,2-benzothiazol-3-one
• AC1L80I2
• NSC401310
• 7469-15-0
• DTXSID10322467
• NSC-401310

• Inchi： InChI=1S/C23H37NO3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-20-24-23(25)21-18-15-16-19-22(21)28(24,26)27/h15-16,18-19H,2-14,17,20H2,1H3
• InChI Key： IVUHEOQWIKHGGV-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCN1C(=O)C2=CC=CC=C2S1(=O)=O

Computed Properties

• Exact Mass: 407.24961
• Monoisotopic Mass: 407.249
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų
• XLogP3: 8.3

Experimental Properties

• Density: 1.068
• Boiling Point: 530.3°C at 760 mmHg
• Flash Point: 274.5°C
• Refractive Index: 1.521
• PSA: 54.45
• LogP: 7.33110